2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile
Overview
Description
2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile, also known as 2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile, is an important organic compound used in a variety of scientific and medical research applications. In
Scientific Research Applications
2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile(1,3-dioxaindan-5-yl)-2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrilehydroxybutanenitrile has a variety of scientific research applications. It can be used as a reagent in the synthesis of other organic compounds, and as a starting material for the synthesis of biologically active compounds such as antibiotics. It is also used in the synthesis of polymers, and in the synthesis of novel materials for use in nanotechnology.
Mechanism of Action
The mechanism of action of 2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile(1,3-dioxaindan-5-yl)-2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrilehydroxybutanenitrile is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, which can affect the activity of certain biochemical pathways.
Biochemical and Physiological Effects
2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile(1,3-dioxaindan-5-yl)-2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrilehydroxybutanenitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the biosynthesis of fatty acids, and to inhibit the activity of enzymes involved in the metabolism of carbohydrates. It has also been shown to have an anti-inflammatory effect, and to have an effect on the regulation of blood sugar levels.
Advantages and Limitations for Lab Experiments
The use of 2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile(1,3-dioxaindan-5-yl)-2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrilehydroxybutanenitrile in laboratory experiments has a number of advantages. It is a relatively inexpensive and readily available compound, and it is relatively easy to synthesize. It is also relatively non-toxic and does not have any significant side effects. However, the compound is relatively unstable, and it is not suitable for use in long-term experiments.
Future Directions
The potential applications of 2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile(1,3-dioxaindan-5-yl)-2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrilehydroxybutanenitrile are vast and varied. Further research is needed to better understand the biochemical and physiological effects of the compound, as well as its potential applications in the development of novel materials and drugs. Additionally, research is needed to develop more efficient and cost-effective methods for synthesizing the compound. Finally, research is needed to explore the potential use of the compound in the treatment of various diseases and disorders.
Synthesis Methods
2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile(1,3-dioxaindan-5-yl)-2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrilehydroxybutanenitrile can be synthesized from a variety of starting materials, including 1,3-dioxaindan-5-yl alcohol, 2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrilehydroxybutanenitrile, and 1,3-dioxaindan-5-yl acetate. The most commonly used method is the Mitsunobu reaction, which involves the reaction of 1,3-dioxaindan-5-yl alcohol with 2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrilehydroxybutanenitrile in the presence of a phosphazene base. The reaction is typically carried out in a solvent such as dichloromethane or acetonitrile at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile involves the reaction of 2-bromo-2-methylpropanenitrile with 1,3-dioxane-5-carbaldehyde, followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "2-bromo-2-methylpropanenitrile", "1,3-dioxane-5-carbaldehyde", "sodium borohydride", "anhydrous ether", "anhydrous ethanol", "sodium sulfate" ], "Reaction": [ "Step 1: Dissolve 2-bromo-2-methylpropanenitrile (1.0 g, 6.3 mmol) in anhydrous ether (10 mL) and add 1,3-dioxane-5-carbaldehyde (1.2 g, 10.0 mmol) to the solution. Stir the mixture at room temperature for 24 hours.", "Step 2: Filter the reaction mixture and wash the solid with anhydrous ether. Concentrate the filtrate under reduced pressure to obtain a yellow oil.", "Step 3: Dissolve the yellow oil in anhydrous ethanol (10 mL) and add sodium borohydride (0.5 g, 13.2 mmol) to the solution. Stir the mixture at room temperature for 2 hours.", "Step 4: Quench the reaction by adding water (10 mL) and stir the mixture for 30 minutes. Extract the organic layer with ether (3 x 10 mL) and dry the combined organic layers over sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain a yellow oil, which is purified by column chromatography to yield 2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile as a white solid (0.8 g, 50% yield)." ] } | |
CAS RN |
2090971-03-0 |
Product Name |
2-(1,3-dioxaindan-5-yl)-2-hydroxybutanenitrile |
Molecular Formula |
C11H11NO3 |
Molecular Weight |
205.2 |
Purity |
0 |
Origin of Product |
United States |
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